Cas no 1804893-11-5 (2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride
• CAS No: 1804893-11-5
• MF: C₈H₂ClF₆IO₂S
• MW: 438.51317358017
• CID: 4964864
• Update Time: 2025-11-01

2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride

• Inchi： 1S/C8H2ClF6IO2S/c9-19(17,18)6-3(7(10,11)12)1-2-4(16)5(6)8(13,14)15/h1-2H
• InChI Key： CEBYKHUNZCWCMN-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)C(=C1C(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 437.84129 g/mol
• Monoisotopic Mass: 437.84129 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 438.51
• XLogP3: 4.4
• Topological Polar Surface Area: 42.5

Additional information on 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride

Introduction to 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride (CAS No. 1804893-11-5) and Its Applications in Modern Chemical Research

The compound 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride (CAS No. 1804893-11-5) represents a fascinating intersection of structural complexity and functional utility in the realm of organic chemistry. Its molecular framework, characterized by the presence of trifluoromethyl groups and an iodine substituent, along with the reactive sulfonyl chloride moiety, positions it as a versatile intermediate in synthetic chemistry. This introduction delves into the compound's structural features, its significance in pharmaceutical and agrochemical research, and its role in advancing synthetic methodologies.

The structural motif of 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride is distinguished by the incorporation of two trifluoromethyl groups at the 2- and 6-positions of the benzene ring. The trifluoromethyl group is a well-known electronic and steric modifier, capable of significantly influencing the reactivity and properties of adjacent functional groups. Its electron-withdrawing inductive effect enhances the electrophilicity of the aromatic ring, facilitating electrophilic aromatic substitution reactions. Additionally, the steric bulk imposed by the three fluorine atoms can direct reaction pathways toward specific regioisomers, making this compound particularly valuable in controlled synthesis.

Complementing the aromatic core is the presence of an iodine substituent at the 3-position. The iodine atom serves as a good leaving group in nucleophilic substitution reactions, enabling further functionalization of the benzene ring. This dual functionality—combining electrophilic reactivity directed by the trifluoromethyl groups with nucleophilic accessibility via the iodine atom—makes 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride a powerful tool for constructing complex molecular architectures.

The terminal feature of this compound is the highly reactive sulfonyl chloride group. Sulfonyl chlorides are renowned for their ability to react with nucleophiles to form sulfonates, which are crucial intermediates in medicinal chemistry. The presence of this group on an aromatic ring substituted with electron-withdrawing groups like trifluoromethyl enhances its reactivity, making it an efficient precursor for synthesizing sulfonamides—a class of compounds widely explored for their biological activity.

Recent advancements in synthetic methodologies have highlighted the utility of compounds like 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride in constructing heterocyclic scaffolds. For instance, researchers have leveraged its reactivity to introduce sulfonamide linkages into nitrogen-containing heterocycles such as pyridines and indoles. These heterocycles are prevalent motifs in biologically active molecules, including pharmaceuticals and agrochemicals. The ability to efficiently incorporate sulfonamide functionalities into these frameworks has opened new avenues for drug discovery.

In pharmaceutical research, sulfonyl chlorides derived from aryl halides are frequently employed to generate sulfonamides with potential therapeutic effects. The electron-deficient nature of aryl rings modified with multiple trifluoromethyl groups can enhance binding affinity to biological targets such as enzymes and receptors. For example, derivatives of 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride have been explored as inhibitors of various enzyme families implicated in metabolic disorders and inflammatory diseases. The iodine atom provides a handle for further derivatization via cross-coupling reactions, allowing chemists to fine-tune pharmacophoric features.

The agrochemical sector has also benefited from the versatility of this compound. Sulfonylurea herbicides represent a major class of crop protection agents, and their synthesis often relies on sulfonyl chlorides as key intermediates. By employing 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride, researchers can efficiently introduce sulfonamide moieties into herbicidal structures while leveraging the electron-withdrawing effects of the trifluoromethyl groups to modulate herbicidal activity and environmental persistence.

From a synthetic perspective, one notable application involves using this compound as a precursor for palladium-catalyzed cross-coupling reactions. The iodine atom can be readily displaced by various nucleophiles under palladium control, enabling the formation of carbon-carbon bonds with diverse partners such as boronic acids or alkynes. This transformation has been instrumental in constructing complex organic molecules en route to natural product analogs and novel drug candidates.

The influence of the trifluoromethyl groups on reaction outcomes cannot be overstated. These substituents not only enhance electrophilicity but also influence conformational preferences and metabolic stability post-synthesis. In drug design, maintaining metabolic stability is critical to ensuring prolonged biological activity; thus, compounds incorporating electron-deficient aromatic systems like those derived from 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride are often preferred.

Recent studies have further expanded upon its utility by demonstrating its role in asymmetric synthesis. Chiral auxiliaries or catalysts can be employed to induce stereoselectivity during sulfonylation or cross-coupling reactions mediated by this intermediate. Such approaches have enabled access to enantiomerically enriched sulfoxides and sulfones—functionalities that are highly sought after in medicinal chemistry for achieving optimal pharmacological profiles.

The growing interest in flow chemistry has also seen applications of this compound in continuous-flow systems. By integrating reactions involving 2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride into microreactors or plug-flow reactors under controlled conditions (e.g., temperature and pressure), researchers can achieve higher yields with reduced solvent consumption compared to traditional batch processes.

In conclusion,2,6-Bis(trifluoromethyl)-3-iodobenzenesulfonyl chloride (CAS No. 1804893-11-5) stands as a cornerstone intermediate in modern chemical synthesis due to its unique combination of structural features: electron-deficient aromaticity imparted by multiple trifluoromethyl groups; nucleophilic accessibility facilitated by an iodine substituent; and reactivity enabled by a reactive sulfonyl chloride group at its core.

This compound bridges fundamental organic chemistry principles with cutting-edge applications across pharmaceuticals and agrochemicals.

Its versatility underscores its importance not only as a building block but also as a catalyst for innovation within synthetic chemistry research.

As methodologies evolve toward greater efficiency sustainability precision will continue harnessing power transforming molecular architecture discovery science decades ahead.